Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate

• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol
• IUPAC Name: methyl 5-[[2-(4-ethylphenoxy)acetyl]amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C22H26N2O5/c1-3-16-4-7-18(8-5-16)29-15-21(25)23-17-6-9-20(19(14-17)22(26)27-2)24-10-12-28-13-11-24/h4-9,14H,3,10-13,15H2,1-2H3,(H,23,25)
• InChI Key: NGJBUYRCCKEDKI-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC

Description

Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. It is a potent and selective inhibitor of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain signaling pathways. EMA401 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of chronic pain.

Mechanism of Action

The AT2R is a G protein-coupled receptor that is expressed in various tissues, including the nervous system. It is known to modulate a variety of physiological processes, including blood pressure regulation, cell proliferation, and pain signaling. In the context of pain, the AT2R is thought to play a role in the sensitization of pain-sensing neurons and the promotion of inflammation. By inhibiting the AT2R, Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate reduces the activity of these neurons and decreases inflammation, resulting in a reduction in pain perception.
Biochemical and Physiological Effects:
Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the reduction of inflammatory cytokines, the inhibition of nerve growth factor signaling, and the modulation of ion channel activity. These effects are thought to contribute to the analgesic properties of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate and suggest that it may be effective in a variety of chronic pain conditions.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate is its high selectivity for the AT2R, which reduces the risk of off-target effects. Additionally, Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to be well-tolerated in preclinical studies, suggesting that it may have a favorable safety profile in humans. However, one limitation of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for the development of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate. One possibility is the exploration of combination therapies that target multiple pain signaling pathways, which may enhance the analgesic effects of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate. Additionally, the use of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in combination with non-pharmacological interventions, such as physical therapy or cognitive-behavioral therapy, may further improve pain outcomes. Finally, the development of more potent and selective AT2R inhibitors may lead to the discovery of new and improved pain treatments.

Synthesis Methods

The synthesis of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate involves several steps, starting with the reaction of 4-ethylphenol with acetic anhydride to form 4-ethylphenyl acetate. This intermediate is then reacted with ethyl chloroformate to form the corresponding carbamate, which is subsequently reacted with 2-(4-morpholinyl)benzoic acid to form the final product, Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate. The synthesis of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been optimized to ensure high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been extensively studied in preclinical models of chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. In these studies, Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to effectively reduce pain behaviors and improve quality of life in animal models. The mechanism of action of Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate involves the inhibition of the AT2R, which is known to play a key role in pain signaling pathways. By blocking the AT2R, Methyl 5-{[(4-ethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate reduces the activity of pain-promoting neurons and enhances the activity of pain-inhibiting neurons, resulting in a net reduction in pain perception.